Cas no 1876405-36-5 (N-(1-benzothiophen-7-yl)-2-methyloxolan-3-amine)

• Product Name: N-(1-benzothiophen-7-yl)-2-methyloxolan-3-amine
• CAS No: 1876405-36-5
• MF: C₁₃H₁₅NOS
• MW: 233.329302072525
• CID: 6275951
• PubChem ID: 165863847
• Update Time: 2025-06-08

N-(1-benzothiophen-7-yl)-2-methyloxolan-3-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1273568
• 1876405-36-5
• N-(1-benzothiophen-7-yl)-2-methyloxolan-3-amine

• Inchi： 1S/C13H15NOS/c1-9-11(5-7-15-9)14-12-4-2-3-10-6-8-16-13(10)12/h2-4,6,8-9,11,14H,5,7H2,1H3
• InChI Key： TUNZOMAOQQVPLJ-UHFFFAOYSA-N
• SMILES： S1C=CC2=CC=CC(=C12)NC1CCOC1C

Computed Properties

• Exact Mass: 233.08743528g/mol
• Monoisotopic Mass: 233.08743528g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 49.5Ų

Additional information on N-(1-benzothiophen-7-yl)-2-methyloxolan-3-amine

Introduction to N-(1-benzothiophen-7-yl)-2-methyloxolan-3-amine (CAS No: 1876405-36-5)

N-(1-benzothiophen-7-yl)-2-methyloxolan-3-amine, identified by its Chemical Abstracts Service (CAS) number 1876405-36-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a benzothiophen core and an oxolane ring, has garnered attention due to its structural complexity and potential biological activities. The benzothiophene moiety is a well-known pharmacophore found in numerous bioactive molecules, while the oxolane ring introduces unique stereochemical and electronic properties that may contribute to its interaction with biological targets.

The synthesis and characterization of N-(1-benzothiophen-7-yl)-2-methyloxolan-3-amine involve meticulous chemical methodologies that ensure high purity and yield. The benzothiophenyl group is introduced through functionalization strategies that preserve the integrity of the heterocyclic system, while the oxolane ring is typically formed via cyclization reactions. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography are employed to elucidate its molecular structure and confirm its identity.

In recent years, there has been a growing interest in exploring the pharmacological potential of molecules containing the benzothiophene scaffold. Benzothiophenes have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of the oxolane ring in N-(1-benzothiophen-7-yl)-2-methyloxolan-3-amine adds an additional layer of complexity, potentially modulating its biological behavior through steric and electronic effects. This compound has been investigated in various preclinical studies for its potential therapeutic applications.

One of the most compelling aspects of N-(1-benzothiophen-7-yl)-2-methyloxolan-3-amine is its potential as a lead compound for drug discovery. Its unique structural features make it a promising candidate for further optimization to enhance its bioactivity and selectivity. Researchers have been particularly interested in its interactions with enzymes and receptors involved in critical biological pathways. By leveraging computational modeling and high-throughput screening techniques, scientists aim to identify derivatives of this compound that exhibit improved pharmacokinetic properties and reduced side effects.

The latest research on N-(1-benzothiophenyl)-2-methyloxolanamine derivatives has highlighted their role in modulating inflammatory responses. Studies have demonstrated that these compounds can inhibit key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are pivotal in the production of pro-inflammatory mediators. Additionally, the benzothiophene moiety has been shown to interact with nuclear factor kappa B (NFκB), a transcription factor central to inflammatory processes. These findings suggest that N-(1-benzothiophenyl)-2-methyloxolanamine derivatives could be valuable in developing novel anti-inflammatory therapies.

The synthesis of N-(1-benzothiophenyl)-2-methyloxolanamine derivatives also presents opportunities for exploring new synthetic pathways. The development of efficient synthetic routes not only facilitates the production of these compounds but also allows for the introduction of diverse structural modifications. This flexibility is crucial for optimizing their biological activity and pharmacokinetic properties. Recent advances in green chemistry have inspired researchers to develop more sustainable synthetic methods, reducing waste and minimizing environmental impact.

In conclusion, N-(1-benzothiophenyl)-2-methyloxolanamine (CAS No: 1876405-36-5) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical results, make it an attractive candidate for further investigation. As our understanding of its biological activities continues to evolve, so too will our ability to harness its therapeutic potential. The ongoing research in this area underscores the importance of innovative chemical synthesis and multidisciplinary collaboration in advancing drug discovery efforts.